Cas no 20458-99-5 (1,3-diethyl-2-isocyanatobenzene)

• Product Name: 1,3-diethyl-2-isocyanatobenzene
• CAS No: 20458-99-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD00019912
• CID: 88184
• PubChem ID: 5153183
• Update Time: 2025-11-02

1,3-diethyl-2-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2,6-diethylphenyl isocyanate
• 2,6-Diethylisocyanatobenzene
• 1,3-diethyl-2-isocyanatobenzene
• 1,3-diethyl-2-isocyanato-benzene
• 2,6-Diaethyl-phenylisocyanat
• 2,6-diethylbenzenisocyanate
• 2,6-Diethylphenylisocyanate
• SCHEMBL1457739
• Benzene, 1,3-diethyl-2-isocyanato-
• A814580
• J-013337
• CHEMBL111198
• 2,6-Diethylphenyl isocyanate, 98%
• EN300-146799
• 1, 3-diethyl-2-isocyanatobenzene
• BDBM50409550
• FT-0610639
• DTXSID80408929
• 20458-99-5
• AKOS009158262
• MFCD00019912
• DTXCID40359781
• DB-126731

• MDL： MFCD00019912
• Inchi： 1S/C11H13NO/c1-3-9-6-5-7-10(4-2)11(9)12-8-13/h5-7H,3-4H2,1-2H3
• InChI Key： AUSRFKVPUCQCCN-UHFFFAOYSA-N
• SMILES： O=C=NC1C(=CC=CC=1CC)CC
• BRN： 2641462

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.014 g/mL at 25 °C(lit.)
• Boiling Point: 115 °C1 mm Hg(lit.)
• Flash Point: 220 °F
• Refractive Index: n20/D 1.528(lit.)
• PSA: 29.43000
• LogP: 2.77870
• Sensitiveness: Moisture Sensitive

1,3-diethyl-2-isocyanatobenzene Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/25; R36/37/38; R42

Additional information on 1,3-diethyl-2-isocyanatobenzene

Comprehensive Guide to 1,3-Diethyl-2-Isocyanatobenzene (CAS No. 20458-99-5): Properties, Applications, and Market Insights

1,3-Diethyl-2-isocyanatobenzene (CAS No. 20458-99-5) is a specialized organic compound widely recognized for its unique chemical properties and versatile applications in industrial and research settings. This aromatic isocyanate derivative is particularly valued for its role in synthesizing high-performance polymers, coatings, and adhesives. With the growing demand for advanced materials in sectors like automotive, electronics, and construction, understanding the characteristics of 1,3-diethyl-2-isocyanatobenzene has become increasingly important.

The molecular structure of 1,3-diethyl-2-isocyanatobenzene features an isocyanate group (-NCO) attached to a benzene ring substituted with two ethyl groups at the 1 and 3 positions. This configuration contributes to its reactivity, making it a valuable intermediate in polyurethane chemistry. Researchers often search for "1,3-diethyl-2-isocyanatobenzene synthesis" or "CAS 20458-99-5 applications" as they explore its potential in creating durable elastomers and specialty coatings with enhanced thermal and chemical resistance.

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The future outlook for 1,3-diethyl-2-isocyanatobenzene appears promising, driven by technological advancements and shifting material requirements across multiple industries. As smart materials and functional coatings gain prominence, this compound's role in enabling these technologies will likely expand. Ongoing research into its potential biomedical applications and energy-related uses may open new market opportunities, making CAS 20458-99-5 a compound worth watching in the coming years.